Cas no 1247348-33-9 (4,5-dibromo-2-methyl-pyridine)

• Product Name: 4,5-dibromo-2-methyl-pyridine
• CAS No: 1247348-33-9
• MF: C₆H₅Br₂N
• MW: 250.918599843979
• MDL: MFCD21099928
• CID: 828258
• PubChem ID: 58352177
• Update Time: 2025-06-22

4,5-dibromo-2-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2-methylpyridine
• 4,5-dibromo-2-methyl-pyridine
• 4,5-Dibromo-2-methylpyridine, 95%
• SCHEMBL12440993
• MFCD21099928
• CS-0146045
• A51123
• AKOS015946304
• AS-59302
• DB-205320
• SY071086
• 1247348-33-9

• MDL： MFCD21099928
• Inchi： 1S/C6H5Br2N/c1-4-2-5(7)6(8)3-9-4/h2-3H,1H3
• InChI Key： NTIZIFMLQKHABD-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C)C=1)Br

Computed Properties

• Exact Mass: 250.87682g/mol
• Monoisotopic Mass: 248.87887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.911±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 250.7±35.0 ºC (760 Torr),
• Flash Point: 105.4±25.9 ºC,
• Solubility: Slightly soluble (2.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4,5-dibromo-2-methyl-pyridine

Professional Introduction to 4,5-dibromo-2-methyl-pyridine (CAS No. 1247348-33-9)

4,5-dibromo-2-methyl-pyridine, with the chemical identifier CAS No. 1247348-33-9, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound, characterized by its brominated pyridine core, has garnered attention due to its versatile reactivity and utility in constructing complex molecular frameworks. Its structural features make it a valuable building block for the development of novel bioactive molecules.

The brominated pyridine moiety in 4,5-dibromo-2-methyl-pyridine contributes to its high reactivity, enabling various functionalization strategies such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. These properties have made it a preferred choice for medicinal chemists seeking to develop small-molecule inhibitors and other therapeutic agents. Recent advancements in synthetic methodologies have further enhanced the accessibility and efficiency of incorporating this compound into drug discovery pipelines.

In the realm of pharmaceutical research, 4,5-dibromo-2-methyl-pyridine has been explored as a precursor for several pharmacologically relevant scaffolds. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The bromine atoms provide handles for further derivatization, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of their leads. Additionally, the methyl group at the 2-position introduces steric and electronic modulation, influencing the overall biological activity of the final compounds.

Recent publications highlight the compound's utility in developing agrochemicals, where it serves as a key intermediate in creating novel pesticides and herbicides. The structural motifs present in 4,5-dibromo-2-methyl-pyridine are well-suited for interacting with biological targets in pests, offering a promising avenue for improving crop protection strategies. The growing demand for environmentally sustainable agrochemicals has spurred interest in optimizing synthetic routes to maximize yield and minimize waste.

The synthesis of 4,5-dibromo-2-methyl-pyridine typically involves bromination reactions on a pyridine derivative, often employing halogenating agents such as N-bromosuccinimide (NBS) or molecular bromine. The regioselectivity of these reactions can be influenced by directing effects inherent to the pyridine ring, ensuring the desired substitution pattern. Advances in catalytic systems have also enabled more efficient bromination protocols, reducing reaction times and improving scalability.

From a computational chemistry perspective, 4,5-dibromo-2-methyl-pyridine has been studied to understand its electronic structure and reactivity trends. Molecular modeling studies suggest that the presence of bromine atoms enhances electrophilic character at specific positions on the ring, facilitating electrophilic aromatic substitution reactions. These insights are invaluable for guiding experimental design and predicting the outcomes of complex synthetic transformations.

The compound's stability under various storage conditions is another critical consideration. Proper handling and storage protocols are essential to maintain its integrity and prevent degradation. Researchers often store 4,5-dibromo-2-methyl-pyridine under inert atmospheres or in sealed containers to minimize exposure to moisture and air, ensuring consistent performance in subsequent synthetic applications.

In conclusion,4,5-dibromo-2-methyl-pyridine (CAS No. 1247348-33-9) represents a cornerstone intermediate in modern chemical synthesis. Its structural versatility and reactivity make it indispensable in pharmaceutical and agrochemical research. As new methodologies continue to emerge,4,5-dibromo-2-methyl-pyridine will undoubtedly remain at the forefront of molecular innovation, driving advancements across multiple scientific disciplines.